Cas no 75303-43-4 (9,10-Secocholesta-5,7,10(19)-triene-3,25-diol,26,26,26,27,27,27-hexafluoro-, (3b,5Z,7E)- (9CI))

• Product Name: 9,10-Secocholesta-5,7,10(19)-triene-3,25-diol,26,26,26,27,27,27-hexafluoro-, (3b,5Z,7E)- (9CI)
• CAS No: 75303-43-4
• MF: C₂₇H₃₈F₆O₂
• MW: 508.579849720001
• CID: 572712
• Update Time: 2024-03-05

9,10-Secocholesta-5,7,10(19)-triene-3,25-diol,26,26,26,27,27,27-hexafluoro-, (3b,5Z,7E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 9,10-Secocholesta-5,7,10(19)-triene-3,25-diol,26,26,26,27,27,27-hexafluoro-, (3b,5Z,7E)- (9CI)
• 26,26,26,27,27,27-Hexafluoro-25-hydroxyvitaminD3
• (1R,3Z)-3-[(2E)-2-[(1R,3aS,7aR)-7a-methyl-1-[(2R)-7,7,7-trifluoro-6-hydroxy-6-(trifluoromethyl)heptan-2-yl]-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexan-1-ol
• 25-hydroxy-26,26,26,27,27,27-hexafluorovitamin D3
• Falecalcitriol Derivatives
• 26,26,26,27,27,27-Hexafluoro-25-hydroxyvitaMin D3
• (1S,3Z)-3-[(2E)-2-[(1R,7aR)-7a-methyl-1-[(2R)-7,7,7-trifluoro-6-hydroxy-6-(trifluoromethyl)heptan-2-yl]-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexan-1-ol
• 1H-Indene-1-pentanol, 4-[(2Z)-2-[(5S)-5-hydroxy-2-methylenecyclohexylidene]ethylidene]octahydro-ε,7a-dimethyl-α,α-bis(trifluoromethyl)-, (εR,1R,3aS,4E,7aR)-

• Inchi： 1S/C27H38F6O2/c1-17-8-11-21(34)16-20(17)10-9-19-7-5-14-24(3)22(12-13-23(19)24)18(2)6-4-15-25(35,26(28,29)30)27(31,32)33/h9-10,18,21-23,34-35H,1,4-8,11-16H2,2-3H3/b19-9+,20-10-/t18-,21+,22-,23?,24-/m1/s1
• InChI Key： UYSBDEYGNDFSLX-UXXDQCEVSA-N
• SMILES： [C@H]1(C/C(/C(=C)CC1)=C/C=C1\CCC[C@@]2(C)C\1CC[C@@H]2[C@H](C)CCCC(O)(C(F)(F)F)C(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 35
• Rotatable Bond Count: 8